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Compound of Interest

Compound Name: 4-(2-Aminoethyl)benzoic acid

Cat. No.: B073126

An In-depth Technical Guide to 4-(2-
Aminoethyl)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(2-Aminoethyl)benzoic acid, a bifunctional molecule featuring both a primary amine and a
carboxylic acid, serves as a valuable building block in organic synthesis and medicinal
chemistry. Its unique structure, combining a flexible ethylamine side chain with a rigid benzoic
acid core, makes it an attractive component for the design of novel therapeutic agents and
functional materials. This document provides a comprehensive overview of the physical and
chemical properties of 4-(2-Aminoethyl)benzoic acid, detailed experimental protocols for its
synthesis and analysis, and a discussion of its potential applications.

Core Physical and Chemical Properties

The fundamental properties of 4-(2-Aminoethyl)benzoic acid are summarized below. Data for
the compound and its commonly used hydrochloride salt are provided for comparison.

Physical Properties
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Property

4-(2-Aminoethyl)benzoic
acid

4-(2-Aminoethyl)benzoic
acid hydrochloride

Appearance

White to off-white solid[1]

Beige powder[2]

Molecular Formula

CoH11NO2[3]

CoH11NO2-HCI[2]

Molecular Weight 165.19 g/mol [3] 201.65 g/mol [2]
Melting Point >350 °C (decomposes) Data not available
Boiling Point 330.9 °C (predicted) Data not available
) ) Enhanced solubility and
. Slightly soluble in water and o _
Solubility stability in aqueous solutions.

agueous base[1].

[2]

Chemical Identifiers

4-(2-Aminoethyl)benzoic

4-(2-Aminoethyl)benzoic

Identifier . . .
acid acid hydrochloride
CAS Number 1199-69-5[3] 60531-36-4[2]
PubChem CID 506066][3] 16217990[2]
INChl=1S/C9H11NO2/c10-6-5-
InChl 7-1-3-8(4-2-7)9(11)12/h1-4H,5-  Not applicable
6,10H2,(H,11,12)[3]
C1=CC(=CC=C1CCN)C(=0)O[ C1=CC(=CC=C1CCN)C(=0)O.
SMILES

3]

Cl

Experimental Protocols
Synthesis of 4-(2-Aminoethyl)benzoic Acid

A common synthetic route to 4-(2-Aminoethyl)benzoic acid involves the protection of the

amino group, followed by appropriate chemical transformations and subsequent deprotection.

The following protocol describes a representative synthesis of the Boc-protected precursor,

which can then be deprotected to yield the final product.
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Protocol: Synthesis of 4-(2-(Boc-amino)ethyl)benzoic acid[4]

¢ Dissolution: Dissolve 4-(2-aminoethyl)benzoic acid (1 equivalent) in a 1 M agueous
solution of sodium hydroxide.

» Protection: To the stirred solution, add di-tert-butyl dicarbonate (Boc-anhydride, 1.2
equivalents).

e Reaction: Stir the reaction mixture at room temperature for 4 hours.
o Work-up:
o Add ethyl acetate to the reaction mixture.

o Acidify the mixture with a 10% aqueous citric acid solution, which will result in the
precipitation of a white solid.

o Collect the solid precipitate by filtration.
o Extract the filtrate three times with ethyl acetate.

o Combine the organic layers, wash sequentially with water and brine, and then dry over
anhydrous sodium sulfate.

o Concentrate the organic phase under reduced pressure to obtain the crude product.

« Purification: Purify the crude product by flash chromatography on silica gel using a gradient
of dichloromethane and methanol as the eluent.

Deprotection to yield 4-(2-Aminoethyl)benzoic acid:

The Boc-protecting group can be readily removed under acidic conditions (e.g., trifluoroacetic
acid in dichloromethane or hydrochloric acid in dioxane) to yield the desired 4-(2-
Aminoethyl)benzoic acid.

Analytical Characterization

High-Performance Liquid Chromatography (HPLC) for Purity Assessment
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Areversed-phase HPLC method is suitable for determining the purity of 4-(2-
Aminoethyl)benzoic acid.

Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 um patrticle size).

» Mobile Phase: A gradient of 0.1% trifluoroacetic acid in water (Solvent A) and acetonitrile
(Solvent B).

o Detection: UV detection at 254 nm and 280 nm.

o Sample Preparation: Dissolve the sample in a water/acetonitrile mixture and filter through a
0.45 um syringe filter before injection.

Synthetic Utility and Applications

4-(2-Aminoethyl)benzoic acid is a versatile intermediate in pharmaceutical and materials
science research.[2] Its bifunctional nature allows for its incorporation into a variety of
molecular scaffolds.

o Pharmaceutical Development: It serves as a key building block in the synthesis of bioactive
molecules, including potential therapeutics for neurological disorders.[2] The amino group
provides a site for derivatization to modulate pharmacological activity, while the benzoic acid
moiety can interact with biological targets.

¢ Biochemical Research: The compound is utilized in studies of amino acid metabolism and
protein interactions.[2] It can be used as a linker to attach probes or labels to biomolecules
for studying their function and localization.

e Materials Science: The rigid aromatic ring and the reactive functional groups make it suitable
for the development of novel polymers and coatings with specific functional properties.[2]

Visualized Experimental Workflow

The following diagram illustrates a typical experimental workflow for the synthesis and
purification of a derivative of 4-(2-Aminoethyl)benzoic acid, highlighting the key stages of the
process.
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Caption: A generalized workflow for the synthesis and purification of a 4-(2-
Aminoethyl)benzoic acid derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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